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Compound of Interest

Compound Name: 2-Nitroanisole

Cat. No.: B7769701

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural characteristics of 2-Nitroanisole. The information is curated for professionals in
research and development, with a focus on data clarity and experimental context.

Chemical Identity and Structure

2-Nitroanisole, also known as 1-methoxy-2-nitrobenzene, is an organic compound with the
chemical formula C7H7NOs.[1][2][3][4] It is characterized by an anisole molecule where a nitro
group has substituted one of the hydrogen atoms at the ortho position relative to the methoxy
group.[1][3][5] This compound is a synthetic, colorless to yellowish or reddish liquid.[1][5][6]

The structure of 2-Nitroanisole is critical to its chemical behavior. The presence of both the
electron-donating methoxy group and the electron-withdrawing nitro group on the benzene ring
influences its reactivity, particularly in electrophilic aromatic substitution and reduction
reactions.

Chemical Structure Diagram

Caption: Chemical structure of 2-Nitroanisole.

Tabulated Physicochemical Data
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The following tables summarize the key physical and chemical properties of 2-Nitroanisole for

easy reference and comparison.

Table 1: General Chemical Properties

Property Value Reference(s)

CAS Number 91-23-6 [L12][3][5][7]

Molecular Formula C7H7NOs3 [1112][31[4]

Molecular Weight 153.14 g/mol [1121141171

IUPAC Name 1-methoxy-2-nitrobenzene [1]

Synonyms o—Nitroani.soIe, 2- (31[6]
Methoxynitrobenzene

Table 2: Physical Properties

Property Value Reference(s)

Appearance Colo.rles.s to. yellowish or (5106]
reddish liquid

Melting Point 9-12 °C [21151[7]

Boiling Point 273-277 °C [11[2][5][7]

Density 1.254 g/mL at 20-25 °C [11051[7]

Flash Point 124-142 °C [2]8]

Refractive Index (n20/D) 1.561 [71[9]

Vapor Pressure 0.0036 mmHg [1]

Vapor Density (air=1) 5.29 [1]

Table 3: Solubility
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Solvent Solubility Reference(s)
Insoluble to sparingly soluble
Water [L][31[6][7][10]
(1.69 g/L at 30°C)
Ethanol Soluble [2][3][51[6][71[10]
Diethyl Ether Soluble [31[6][71[10]
Carbon Tetrachloride Soluble [1]
Table 4: Spectroscopic Data
Technique Data Highlights Reference(s)
Spectral data available in
Sadtler Research Laboratories
IH NMR ] [1][6]
Spectral Collection (Proton
NMR: 1887).
Spectral data have been
13C NMR [6]

reported (C-13: 931).

Infrared (IR)

Spectral data available (prism,

grating[11]).

[6]

Mass Spectrometry (MS)

GC-MS data available, major

fragments (m/z) reported.

[1]

Ultraviolet (UV)

Max absorption in cyclohexane
at 249 nm and 304 nm.

Experimental Protocols
Synthesis of 2-Nitroanisole

There are two primary methods for the synthesis of 2-Nitroanisole.

Method 1: From 2-Chloronitrobenzene

This method involves the nucleophilic aromatic substitution of chlorine with a methoxy group.
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e Reactants: 2-Chloronitrobenzene, Methanolic Sodium Hydroxide.[1][6]
e Procedure:
o A solution of 2-chloronitrobenzene in methanol is prepared.[1][6]
o Methanolic sodium hydroxide is slowly added to the solution at 70°C.[1][6]

o To drive the reaction to completion, the mixture is gradually heated under pressure to
95°C.[1][6]

o After the reaction is complete, the mixture is diluted with water.[1][6]

o The product, 2-Nitroanisole, separates as an oil and can be isolated.[1][6]
e Yield: Approximately 90%.[1]
Method 2: Nitration of Anisole

This method involves the electrophilic aromatic substitution of a hydrogen atom on the anisole
ring with a nitro group.

» Reactants: Anisole, Concentrated Nitric Acid, Concentrated Sulfuric Acid.[9][12]
e Procedure:

o Anisole is treated with a nitrating mixture of concentrated nitric acid and concentrated
sulfuric acid.[9][12]

o The reaction is typically carried out at a low temperature (0-5°C) to prevent over-nitration
and control the reaction rate.[9]

o The methoxy group of anisole directs the nitration to the ortho and para positions, resulting
in a mixture of 2-nitroanisole and 4-nitroanisole.[4][9][12]

 Purification: The resulting isomers can be separated by techniques such as fractional
distillation or chromatography.[9]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://askfilo.com/user-question-answers-smart-solutions/convert-anisole-to-o-nitroanisole-3336343139333535
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://askfilo.com/user-question-answers-smart-solutions/convert-anisole-to-o-nitroanisole-3336343139333535
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://askfilo.com/user-question-answers-smart-solutions/convert-anisole-to-o-nitroanisole-3336343139333535
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.askiitians.com/forums/11-grade-chemistry-others/what-happens-when-anisole-is-nitrated-25_494514.htm
https://askfilo.com/user-question-answers-smart-solutions/convert-anisole-to-o-nitroanisole-3336343139333535
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://askfilo.com/user-question-answers-smart-solutions/convert-anisole-to-o-nitroanisole-3336343139333535
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow: From 2-Chloronitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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